[(2-Bromophenyl)Methyl](Ethyl)Amine Hydrochloride

• IUPAC Name: N-[(2-bromophenyl)methyl]ethanamine;hydrochloride
• InChI: InChI=1S/C9H12BrN.ClH/c1-2-11-7-8-5-3-4-6-9(8)10;/h3-6,11H,2,7H2,1H3;1H
• InChI Key: JXERWAFQNCNDTG-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=CC=CC=C1Br.Cl
• Molecular Formula: C9H13BrClN
• Molecular Weight: 250.56 g/mol

Description

“(2-Bromophenyl)MethylAmine Hydrochloride” is a chemical compound with the CAS Number: 90389-52-9. It has a molecular weight of 250.57. The compound is typically stored at room temperature and is available in powder form.

Synthesis Analysis

While specific synthesis methods for this compound were not found in the search results, amines like this one can generally be synthesized through reactions involving ammonia or primary/secondary amines with acid chlorides.

Molecular Structure Analysis

The IUPAC name for this compound is N-(2-bromobenzyl)ethanamine hydrochloride. The InChI code is 1S/C9H12BrN.ClH/c1-2-11-7-8-5-3-4-6-9(8)10;/h3-6,11H,2,7H2,1H3;1H.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a melting point of 138-139 degrees Celsius.

Scientific Research Applications

Synthesis and Chemical Processing

(2-Bromophenyl)MethylAmine Hydrochloride is utilized in various chemical syntheses and processes. It's a key component in the synthesis of complex organic compounds. For example, it's used in the preparation of hydrochloride salts of tertiary amines, where controlling genotoxins like ethyl chloride and methyl chloride is crucial (Yang et al., 2009). Additionally, it's involved in the regioselective coupling of ethyl 2-(bromomethyl)-3-cyanoacrylate and primary amines, leading to various ethyl acrylates (Arfaoui & Amri, 2009).

Pharmaceutical and Medical Research

In pharmaceutical research, compounds similar to (2-Bromophenyl)MethylAmine Hydrochloride are synthesized for potential therapeutic applications. For instance, research into the synthesis of novel 1,2-Dihydropyridin-3-carbonitrile and Nicotinonitrile derivatives, which react with various amines including types similar to (2-Bromophenyl)MethylAmine Hydrochloride, has shown promise in developing new drugs with cytotoxic effects against tumor cells (Flefel et al., 2015).

Material Science and Polymer Research

In material science, such compounds are key in the development of new polymers. For instance, a study demonstrated the use of alkyl halide/tertiary amine combinations, including compounds like (2-Bromophenyl)MethylAmine Hydrochloride, as novel initiators for free radical polymerizations, which have implications for large-scale practical applications in material science (Zhang et al., 2019).

Analytical Chemistry

The compound is also significant in analytical chemistry for studying reaction mechanisms and developing new synthetic methods. For example, it's used in the synthesis of various heterocycles, providing insight into reaction pathways and structural analysis of complex organic molecules (Allin et al., 2005).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause certain hazards. The hazard statements associated with this compound are H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Mode of Action

For instance, it has been suggested that the compound may inhibit neuronal death and promote neuronal survival by inhibiting certain receptors .

Biochemical Pathways

Based on its structure and the known effects of similar compounds, it could potentially influence a variety of pathways, including those involved in neurotransmission and cell survival .

Result of Action

It has been suggested that the compound may have neuroprotective effects, potentially inhibiting neuronal death and promoting neuronal survival .